Cas no 2228170-24-7 (3-(3-bromopyridin-2-yl)-3-hydroxypropanenitrile)

3-(3-Bromopyridin-2-yl)-3-hydroxypropanenitrile is a brominated pyridine derivative with a hydroxyl and nitrile functional group, making it a versatile intermediate in organic synthesis. Its structure allows for further functionalization, particularly in pharmaceutical and agrochemical applications, where bromopyridine scaffolds are often employed. The presence of both hydroxy and nitrile groups enhances reactivity, enabling selective modifications such as nucleophilic substitutions or cyclization reactions. This compound is particularly valuable in the development of heterocyclic compounds and active pharmaceutical ingredients (APIs). Its stability under standard conditions ensures reliable handling and storage, while its synthetic utility supports diverse research and industrial applications.

3-(3-bromopyridin-2-yl)-3-hydroxypropanenitrile structure

2228170-24-7 structure

Product Name:3-(3-bromopyridin-2-yl)-3-hydroxypropanenitrile

CAS No:2228170-24-7

MF:C₈H₇BrN₂O

MW:227.057980775833

MDL:MFCD30742089

CID:5223228

PubChem ID:165783289

Update Time:2025-11-05

3-(3-bromopyridin-2-yl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

- 2-Pyridinepropanenitrile, 3-bromo-β-hydroxy-
- 3-(3-bromopyridin-2-yl)-3-oxopropanenitrile
- 3-(3-bromopyridin-2-yl)-3-hydroxypropanenitrile
- MDL： MFCD30742089
- Inchi： 1S/C8H7BrN2O/c9-6-2-1-5-11-8(6)7(12)3-4-10/h1-2,5,7,12H,3H2
- InChI Key： LLNBZUCGTHUTEV-UHFFFAOYSA-N
- SMILES： C(C1N=CC=CC=1Br)(O)CC#N

3-(3-bromopyridin-2-yl)-3-hydroxypropanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1192733-1g	3-(3-Bromo-2-pyridyl)-3-oxopropanenitrile	2228170-24-7	95%	1g	$780	2024-07-19
Enamine	EN300-1926928-1g	3-(3-bromopyridin-2-yl)-3-hydroxypropanenitrile	2228170-24-7	95%	1g	$999.0	2023-09-17
Enamine	EN300-1926928-5g	3-(3-bromopyridin-2-yl)-3-hydroxypropanenitrile	2228170-24-7	95%	5g	$2900.0	2023-09-17
Enamine	EN300-1926928-10g	3-(3-bromopyridin-2-yl)-3-hydroxypropanenitrile	2228170-24-7	95%	10g	$4299.0	2023-09-17
Enamine	EN300-1926928-0.05g	3-(3-bromopyridin-2-yl)-3-hydroxypropanenitrile	2228170-24-7	95%	0.05g	$232.0	2023-09-17
Enamine	EN300-1926928-0.1g	3-(3-bromopyridin-2-yl)-3-hydroxypropanenitrile	2228170-24-7	95%	0.1g	$347.0	2023-09-17
Enamine	EN300-1926928-0.25g	3-(3-bromopyridin-2-yl)-3-hydroxypropanenitrile	2228170-24-7	95%	0.25g	$494.0	2023-09-17
Enamine	EN300-1926928-0.5g	3-(3-bromopyridin-2-yl)-3-hydroxypropanenitrile	2228170-24-7	95%	0.5g	$780.0	2023-09-17
Enamine	EN300-1926928-1.0g	3-(3-bromopyridin-2-yl)-3-hydroxypropanenitrile	2228170-24-7	95%	1g	$986.0	2023-05-31
Enamine	EN300-1926928-2.5g	3-(3-bromopyridin-2-yl)-3-hydroxypropanenitrile	2228170-24-7	95%	2.5g	$1959.0	2023-09-17

3-(3-bromopyridin-2-yl)-3-hydroxypropanenitrile Related Literature

1. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
2. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
3. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
4. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
5. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583

Additional information on 3-(3-bromopyridin-2-yl)-3-hydroxypropanenitrile

Market Research and Analysis Report on 3-(3-bromopyridin-2-yl)-3-hydroxypropanenitrile (CAS No. 2228170-24-7)

The compound 3-(3-bromopyridin-2-yl)-3-hydroxypropanenitrile, identified by the CAS number 2228170-24-7, has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in drug development. This report provides a comprehensive analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the role of 3-(3-bromopyridin-2-yl)-3-hydroxypropanenitrile in various therapeutic areas, including oncology, neurodegenerative diseases, and infectious diseases. Its structural features, such as the bromopyridine moiety and hydroxynitrile group, make it a promising candidate for targeted drug delivery systems and bioactive molecule synthesis.

The global market for specialty chemicals like 3-(3-bromopyridin-2-yl)-3-hydroxypropanenitrile is driven by increasing demand from pharmaceutical companies engaged in preclinical and clinical research. Key regions contributing to this demand include North America, Europe, and Asia-Pacific, with emerging markets in China and India showing rapid growth due to expanding pharmaceutical industries.

From a supply chain perspective, several global chemical manufacturers specialize in the synthesis and supply of this compound. These suppliers emphasize high-quality production processes that meet stringent regulatory standards, ensuring the reliability and consistency of the product for research and development purposes.

In terms of market trends, there is a growing emphasis on sustainable chemistry practices in the synthesis of 3-(3-bromopyridin-2-yl)-3-hydroxypropanenitrile. Researchers are exploring greener synthetic routes that minimize environmental impact while maintaining product efficiency and bioavailability.

Looking ahead, the commercialization of this compound is expected to accelerate as more preclinical studies demonstrate its efficacy in treating various disease models. Collaborations between academic institutions, pharmaceutical companies, and chemical suppliers will play a pivotal role in advancing its development pipeline.

In conclusion, 3-(3-bromopyridin-2-yl)-3-hydroxypropanenitrile represents a valuable asset in the chemical and pharmaceutical sectors due to its versatile applications and promising therapeutic potential. As research continues to uncover new avenues for its use, the market for this compound is poised for significant growth in the coming years.